Cas no 509142-74-9 (2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid)

• Product Name: 2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid
• CAS No: 509142-74-9
• MF: C₉H₆BrF₃O₃
• MW: 299.0414
• MDL: MFCD12761595
• CID: 4650941
• PubChem ID: 68846463
• Update Time: 2025-10-31

2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid
• 4-Bromo-2-(trifluoromethoxy)phenylacetic acid
• 2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid
• AK342570
• (4-bromo-2-trifluoromethoxyphenyl)acetic acid
• SCHEMBL3937590
• AKOS027339616
• DS-12364
• MFCD12761595
• LZCJHGIGLFQEDX-UHFFFAOYSA-N
• SY244099
• Benzeneacetic acid, 4-bromo-2-(trifluoromethoxy)-
• 509142-74-9
• 4-bromo-2-(trifluoromethoxy)-Benzeneacetic acid
• DB-202150
• 2-(4-Bromo-2-(trifluoromethoxy)phenyl)aceticacid
• [4-BROMO-2-(TRIFLUOROMETHOXY)PHENYL]ACETIC ACID
• CL9558
• CS-0102035
• (4-bromo-2-trifluoromethoxy-phenyl)-acetic acid

• MDL： MFCD12761595
• Inchi： 1S/C9H6BrF3O3/c10-6-2-1-5(3-8(14)15)7(4-6)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： LZCJHGIGLFQEDX-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(C([H])([H])C(=O)O[H])=C(C=1[H])OC(F)(F)F

Computed Properties

• Exact Mass: 297.94524g/mol
• Monoisotopic Mass: 297.94524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.3

Additional information on 2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid

2-[4-Bromo-2-(Trifluoromethoxy)Phenyl]Acetic Acid: A Comprehensive Overview

The compound 2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid, identified by the CAS number 509142-74-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a trifluoromethoxy group, and an acetic acid moiety attached to a phenyl ring. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the trifluoromethoxy group, a strong electron-withdrawing substituent, significantly influences the electronic properties of the aromatic ring. This substitution pattern enhances the compound's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. For instance, researchers have utilized this compound as a key precursor in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and inflammation.

In addition to its role in drug discovery, 2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of advanced materials for electronic applications. Recent advancements in coordination chemistry have demonstrated that this compound can serve as a versatile ligand, enabling the creation of metal-organic frameworks (MOFs) with exceptional catalytic properties.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of an aromatic ring followed by the introduction of the trifluoromethoxy group and subsequent acetylation. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are attributed to the use of environmentally friendly reagents and catalytic systems that minimize waste and reduce energy consumption.

From an environmental perspective, understanding the fate and behavior of 2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a primary pathway for its removal from aquatic environments. However, its persistence under anaerobic conditions remains an area of active research, particularly given its potential application in industrial processes where anaerobic conditions are prevalent.

In conclusion, 2-[4-bromo-2-(trifluoromethoxy)phenyl]acetic acid stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application areas, underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations in chemistry and related fields.